Cas no 27593-69-7 (Nonadecanoic acid,1-methylethyl ester)

• Product Name: Nonadecanoic acid,1-methylethyl ester
• CAS No: 27593-69-7
• MF: C₂₂H₄₄O₂
• MW: 340.583567619324
• CID: 286950
• PubChem ID: 119671
• Update Time: 2025-04-19

Nonadecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonadecanoic acid,1-methylethyl ester
• propan-2-yl nonadecanoate
• Isopropyl nonadecan-1-oate
• ACGVGZXQYDMQFI-UHFFFAOYSA-N
• DTXSID30181992
• EINECS 248-554-4
• NS00028332
• i-Propyl nonadecanoate
• 27593-69-7

• Inchi： 1S/C22H44O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(23)24-21(2)3/h21H,4-20H2,1-3H3
• InChI Key： ACGVGZXQYDMQFI-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 340.33432
• Monoisotopic Mass: 340.334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 381.5°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.447
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters